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Compound of Interest

Compound Name: Disulfiram impurity 1-d10

Cat. No.: B12416502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety information for
Disulfiram Impurity 1-d10. Given the absence of a specific Safety Data Sheet (SDS) for the
deuterated form, this document extrapolates data from the non-deuterated analogue,
Disulfiram Impurity 1 (also known as S-Methyl N,N-Diethyldithiocarbamate; CAS No. 686-07-7),
and the parent compound, Disulfiram. It is crucial to note that while isotopic labeling is
generally not expected to alter toxicological properties significantly, this is an assumption.
Therefore, this impurity should be handled with the utmost care, assuming it may share the
hazardous characteristics of its non-deuterated counterpart and the parent drug.

Hazard Identification and Classification

While a specific GHS classification for Disulfiram Impurity 1-d10 is not available, the
classification for the non-deuterated form, S-Methyl-N,N-diethylthiolcarbamate, provides the
best available guidance.[1]

GHS Classification (based on non-deuterated form):
¢ Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1][2]

o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1][2][3]
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e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1][2]

[3]

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[1][2][3]

The parent compound, Disulfiram, is also classified as harmful if swallowed, may cause an
allergic skin reaction, and may cause damage to organs through prolonged or repeated
exposure.[4][5][6]

Toxicological Data Summary

Quantitative toxicological data for Disulfiram Impurity 1, in both its deuterated and non-
deuterated forms, is largely unavailable in the public domain. The following table summarizes
the available data for the non-deuterated form and the parent compound, Disulfiram, to provide
a comparative overview.
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Toxicological Endpoint

Disulfiram Impurity 1 (non-
deuterated)

Disulfiram (Parent
Compound)

Acute Oral Toxicity (LD50)

No data available[7]

500 mg/kg (rat)[4]

Intraperitoneal LD50

263 mg/kg (mouse), 167 mg/kg
(rat)[3]

75 mg/kg (mouse)[4]

Skin Corrosion/Irritation

Causes skin irritation[1][2][3]

No irritant effect[4]

Serious Eye Damage/Irritation

Causes serious eye irritation[1]

[2](3]

No irritating effect[4]

Respiratory or Skin

Sensitization

No data available[7]

Sensitization possible through

skin contact[4]

Germ Cell Mutagenicity

No data available[7]

Mutagenic effects have
occurred in experimental

animals.[8]

Carcinogenicity

No data available[7]

No data available

Reproductive Toxicity

No data available[7]

No data available

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory
irritation[1][2][3]

No data available

Specific Target Organ Toxicity
(Repeated Exposure)

No data available[7]

May cause damage to organs
(liver, central nervous system,
peripheral nervous system)

through prolonged or repeated

exposure[4][5]

Experimental Protocols: Safe Handling Workflow

Due to the lack of comprehensive safety data and the potential for hazards, a stringent safe

handling protocol is mandatory. The following workflow is recommended for all laboratory

procedures involving Disulfiram Impurity 1-d10.
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A recommended workflow for the safe handling of Disulfiram Impurity 1-d10.
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First-Aid Measures

In the event of exposure, the following first-aid measures, based on the SDS for the non-

deuterated impurity, should be followed.[7]

¢ Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Consult a doctor.

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or Poison

Control Center immediately.

Potential Signaling Pathway of Toxicity

While the specific toxicological pathways of Disulfiram Impurity 1-d10 are uncharacterized,

the primary mechanism of the parent compound, Disulfiram, involves the irreversible inhibition
of aldehyde dehydrogenase (ALDH).[9][10] This leads to the accumulation of acetaldehyde, a
toxic metabolite of ethanol, which is responsible for the "disulfiram-ethanol reaction”.[9] It is

plausible that this impurity could interact with similar enzymatic pathways.
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Hypothesized mechanism of toxicity via inhibition of aldehyde dehydrogenase.

Personal Protective Equipment (PPE)

Consistent with the handling of hazardous chemicals, the following personal protective
equipment should be worn at all times:

o Eye/Face Protection: Tightly fitting safety goggles with side-shields.[7]

o Skin Protection: Impervious clothing and protective gloves. Gloves should be inspected prior
to use.[1][7]

» Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if
dust/aerosols are generated.[1]

Storage and Disposal

Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.[8]
Recommended storage is at 2-8°C in a refrigerator.

Disposal: Dispose of this substance and its container as hazardous waste in accordance with
local, regional, and national regulations. Do not allow it to enter the environment.[3][8]

Conclusion

The safety profile of Disulfiram Impurity 1-d10 is not well-established. This guide provides a
conservative approach to its handling based on data from its non-deuterated analogue and the
parent compound, Disulfiram. Researchers, scientists, and drug development professionals
must exercise caution and adhere to stringent safety protocols when working with this
compound. The absence of specific toxicological data underscores the importance of treating
this substance as potentially hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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